Cas no 2877672-95-0 (2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine)

• Product Name: 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine
• CAS No: 2877672-95-0
• MF: C₁₄H₂₂BrN₅
• MW: 340.261981487274
• CID: 5328831
• PubChem ID: 165433968
• Update Time: 2025-07-17

2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine
• 2877672-95-0
• AKOS040873584
• F6790-1537
• 2-[4-(2-Bromo-2-propen-1-yl)-1-piperazinyl]-N-ethyl-6-methyl-4-pyrimidinamine

• Inchi： 1S/C14H22BrN5/c1-4-16-13-9-12(3)17-14(18-13)20-7-5-19(6-8-20)10-11(2)15/h9H,2,4-8,10H2,1,3H3,(H,16,17,18)
• InChI Key： PRLUHVNXBZFCNN-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC(Br)=C)CC2)=NC(C)=CC(NCC)=N1

Computed Properties

• Exact Mass: 339.10586g/mol
• Monoisotopic Mass: 339.10586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.3Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 477.9±55.0 °C(Predicted)
• pka: 9.34±0.10(Predicted)

Additional information on 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine

Comprehensive Overview of 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine (CAS No. 2877672-95-0)

The compound 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine (CAS No. 2877672-95-0) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a piperazine moiety and a bromopropenyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in targeting kinase inhibitors and G protein-coupled receptors (GPCRs).

In recent years, the demand for heterocyclic compounds like 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine has surged, driven by advancements in precision medicine and combinatorial chemistry. This compound's bromine-substituted side chain offers reactivity for further functionalization, a feature highly sought after in structure-activity relationship (SAR) studies. Its potential applications span from anticancer agents to central nervous system (CNS) therapeutics, aligning with trending topics such as personalized therapy and neurodegenerative disease research.

The synthesis of CAS No. 2877672-95-0 involves multi-step organic reactions, including N-alkylation and nucleophilic substitution, which are critical for achieving high purity and yield. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP). These quality control measures are pivotal for researchers exploring its use in high-throughput screening (HTS) and lead optimization.

From an industrial perspective, 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine is gaining attention in the contract research organization (CRO) sector. Its role in fragment-based drug design (FBDD) and medicinal chemistry projects underscores its relevance in addressing unmet medical needs. Additionally, its compatibility with green chemistry principles—such as solvent optimization and catalytic efficiency—resonates with the growing emphasis on sustainable synthesis.

In conclusion, CAS No. 2877672-95-0 represents a promising scaffold for innovative therapeutic development. Its structural complexity and functional diversity position it at the forefront of drug discovery trends, including AI-driven molecular design and biologics hybridization. As research continues to unravel its full potential, this compound is poised to contribute significantly to breakthroughs in life sciences and material innovation.